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Compound of Interest

Compound Name:
Ethyl 6-(4-oxopiperidin-1-

yl)nicotinate

Cat. No.: B1291742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 6-(4-oxopiperidin-1-yl)nicotinate, with CAS number 1016885-83-8, is a heterocyclic

compound of interest in pharmaceutical research and development. Its structure, incorporating

a nicotinic acid ethyl ester moiety and a 4-oxopiperidine ring, makes it a valuable intermediate

for the synthesis of more complex molecules with potential therapeutic applications. This

technical guide provides an overview of its commercial availability, key physicochemical

properties, and potential applications, along with illustrative experimental workflows.

Commercial Availability
A number of chemical suppliers offer Ethyl 6-(4-oxopiperidin-1-yl)nicotinate. The following

table summarizes a selection of these suppliers. Purity levels and available quantities should

be confirmed with the respective suppliers.
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Supplier Location Additional Information

Suzhou Victorypharm Co.,Ltd.

[1]
China

Listed as a piperidine

derivative with product number

VCP2-026.

APIC Laboratories, Ltd. Canada
Product is available under

catalog number 11119.[2]

HANGZHOU LEAP CHEM

CO., LTD.
China

Listed as a supplier of this

chemical.[3]

Physicochemical and Safety Data
The following table summarizes the key quantitative data available for Ethyl 6-(4-
oxopiperidin-1-yl)nicotinate.

Property Value Source

CAS Number 1016885-83-8 [1][4][5]

Molecular Formula C13H16N2O3 [1][4]

Molecular Weight 248.28 g/mol N/A

Storage Temperature 2-8°C [5]

Predicted pKa 6.17 ± 0.29 [5]

A Safety Data Sheet (SDS) is available, providing essential handling and safety information.[6]

It is recommended to consult the full SDS before handling this compound.

Potential Applications in Drug Discovery and
Development
While specific details on the applications of Ethyl 6-(4-oxopiperidin-1-yl)nicotinate are not

extensively documented in publicly available literature, its structural features suggest its utility

as a building block in medicinal chemistry. The piperidine and pyridine rings are common

scaffolds in many biologically active compounds.
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The following diagram illustrates a hypothetical workflow for the utilization of this compound in

a drug discovery program.

Logical Workflow: Drug Discovery Application

Ethyl 6-(4-oxopiperidin-1-yl)nicotinate
(Starting Material)

Chemical Modification
(e.g., Ketone Reduction, Ester Hydrolysis)

Synthesis Library of Derivatives High-Throughput Screening
(Biological Assays) Hit IdentificationActive Compounds Lead Optimization Preclinical Development

Click to download full resolution via product page

Caption: Hypothetical drug discovery workflow using Ethyl 6-(4-oxopiperidin-1-yl)nicotinate.

Representative Experimental Protocol: Synthesis of
a Nicotinate Ester
Detailed experimental protocols for the synthesis of Ethyl 6-(4-oxopiperidin-1-yl)nicotinate
are not readily available in peer-reviewed journals. However, the synthesis of a related

compound, ethyl nicotinate, can provide a general understanding of the synthetic methodology

that might be employed. The following is a representative procedure based on the esterification

of nicotinic acid.

Objective: To synthesize ethyl nicotinate from nicotinic acid and ethanol.

Materials:

Nicotinic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Anhydrous sodium sulfate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1291742?utm_src=pdf-body-img
https://www.benchchem.com/product/b1291742?utm_src=pdf-body
https://www.benchchem.com/product/b1291742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diethyl ether

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve nicotinic acid in an excess of anhydrous ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution while cooling the

flask in an ice bath.

Attach a reflux condenser and heat the mixture to reflux for several hours.

After the reaction is complete (monitored by TLC), allow the mixture to cool to room

temperature.

Remove the excess ethanol under reduced pressure.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the excess

acid.

Wash with brine and dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and evaporate the solvent to obtain the crude ethyl nicotinate.

Purify the product by distillation under reduced pressure.

The following diagram illustrates the general workflow for this synthesis.
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Experimental Workflow: Esterification

Reactants:
Nicotinic Acid, Ethanol, Sulfuric Acid

Reaction Setup:
Round-bottom flask with reflux condenser

Reflux

Workup:
Solvent removal, Extraction, Washing

Purification:
Distillation

Product:
Ethyl Nicotinate

Click to download full resolution via product page

Caption: General workflow for the synthesis of ethyl nicotinate.

Disclaimer: This protocol is for illustrative purposes only and is based on the synthesis of a

related compound. The synthesis of Ethyl 6-(4-oxopiperidin-1-yl)nicotinate would require a

different starting material (6-chloronicotinic acid ethyl ester and 4-piperidone) and reaction

conditions. Researchers should consult relevant literature and safety data before attempting

any chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

